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Compound of Interest

Compound Name: (2-Methoxyethyl)boronic acid

Cat. No.: B11924233

Get Quote

Executive Summary
(2-Methoxyethyl)boronic acid (CAS: 103966-66-1 for the acid; 121124-66-9 for the pinacol

ester) is a specialized organoboron reagent used to introduce the 2-methoxyethyl (-

CH2CH2OCH3) group into pharmaceutical scaffolds via Suzuki-Miyaura cross-coupling.

In modern drug design, this motif acts as a non-classical bioisostere for n-propyl or n-butyl

chains. While maintaining similar steric volume, the ether oxygen introduces a dipole moment

and hydrogen-bond accepting capability, significantly lowering logP (lipophilicity) and

enhancing aqueous solubility without altering the binding mode of the parent scaffold.

Key Technical Profile:

Formula: C3H9BO3

Molecular Weight: 103.91 g/mol

Physical State: Hygroscopic solid (acid) or oil (pinacol ester).
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Primary Utility: Late-stage functionalization to rescue "brick dust" compounds (high melting

point, low solubility).

Bioisosteric Rationale & Mechanism
The decision to employ (2-methoxyethyl)boronic acid is driven by the need to modulate

physicochemical properties while preserving steric fit.

The "Ether Scan" Strategy
Replacing a methylene (-CH2-) unit with an oxygen atom (-O-) is a standard medicinal

chemistry tactic. The 2-methoxyethyl group specifically replaces n-propyl or n-butyl side chains.

Property
n-Propyl Group (-
CH2CH2CH3)

2-Methoxyethyl
Group (-
CH2CH2OCH3)

Impact

Steric Volume ~45 Å³ ~47 Å³
Negligible: Fits same

hydrophobic pockets.

Electronic Neutral, Lipophilic
Polar, H-Bond

Acceptor

High: Introduces

dipole; interacts with

solvent.

LogP (Lipophilicity) High Moderate/Low

Beneficial: Improves

solubility & metabolic

stability.

Metabolic Risk -oxidation prone
O-dealkylation

possible

Variable: Ether

oxygen blocks

terminal oxidation.

Structural Visualization
The following diagram illustrates the bioisosteric replacement logic and the physicochemical

shift.
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Lipophilic Lead Optimized Analog

n-Propyl Chain
(-CH2CH2CH3)

Issues:
High LogP

Poor Solubility
High Protein Binding

Bioisosteric
Replacement

2-Methoxyethyl
(-CH2CH2OCH3)

Benefits:
Lower LogP (~1 unit)

H-Bond Acceptor
Improved Solvation

Fig 1. Strategic replacement of alkyl chains with methoxyethyl to improve DMPK.

Click to download full resolution via product page

Synthetic Methodologies
Installing the 2-methoxyethyl group via Suzuki coupling is more challenging than aryl-aryl

couplings due to the slower transmetalation of alkyl-boron species and the risk of

-hydride elimination.

Preparation of the Reagent
While commercially available, the pinacol ester is often synthesized in-house to ensure

anhydrous purity, which is critical for alkyl couplings.

Protocol: Hydroboration of Methyl Vinyl Ether

Reagents: Methyl vinyl ether (MVE), Pinacolborane (HBpin), Rhodium catalyst (e.g.,

[Rh(cod)Cl]2 / DPPB).

Mechanism: Anti-Markovnikov addition ensures the boron attaches to the terminal carbon.

Note: Using uncatalyzed hydroboration with 9-BBN is alternative, but the pinacol ester is

preferred for stability.

Cross-Coupling Protocol (The "Alkyl Problem")
Standard Pd(PPh3)4 conditions often fail for alkyl boronic acids. Specialized ligand systems

are required to facilitate the coupling of sp3-hybridized boron centers.
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Recommended System:

Catalyst: Pd(OAc)2 (5 mol%)

Ligand:RuPhos or SPhos (Buchwald Ligands) - Crucial for alkyl transfer.

Base: K3PO4 (3.0 equiv) or Cs2CO3.

Solvent: Toluene/Water (10:1) - Biphasic systems promote the "oxo-palladium" pathway.
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Risk Zone

Pd(0)-L
(Active Species)

Oxidative Addition
(Ar-X insertion)

Ar-X

L-Pd(II)-Ar(X)

Base Exchange
(X -> OH/OR)

+ Base

L-Pd(II)-Ar(OH)

Transmetalation
(Rate Limiting for Alkyl)

+ (2-Methoxyethyl)B(pin)

L-Pd(II)-Ar(Alkyl)

Reductive EliminationBeta-Hydride
Elimination

Side Reaction

Product:
Ar-CH2CH2OCH3

Fig 2. Catalytic cycle emphasizing the critical transmetalation step for alkyl-boron reagents.

Click to download full resolution via product page
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Experimental Protocol: General Coupling Procedure
This protocol is optimized for coupling (2-methoxyethyl)boronic acid pinacol ester with an

aryl bromide.

Materials:

Aryl Bromide (1.0 mmol)

(2-Methoxyethyl)boronic acid pinacol ester (1.5 mmol)

Pd(OAc)2 (0.05 mmol)

RuPhos (0.10 mmol)

K3PO4 (3.0 mmol)

Toluene (4 mL) / Water (0.4 mL)

Step-by-Step:

Inerting: Charge a microwave vial with Aryl Bromide, Pd(OAc)2, RuPhos, and K3PO4. Seal

and purge with Argon for 5 minutes.

Solvent Addition: Add degassed Toluene and Water via syringe.

Reagent Addition: Add the boronic ester (liquid) via syringe.

Reaction: Heat to 95°C for 16 hours (or 100°C for 1 hour in microwave).

Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na2SO4.

Purification: Flash chromatography. Note: The product is more polar than the starting aryl

bromide due to the ether oxygen.

Troubleshooting:

Low Yield? Switch to Pd(dppf)Cl2·DCM in Dioxane/Water if the substrate is sterically

hindered.
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Beta-Elimination? If you observe the styrene byproduct (vinyl derivative), increase the

ligand:Pd ratio to 2:1 or 3:1 to crowd the metal center and prevent elimination.

Case Study: Solubility Rescue in Kinase Inhibitors
In the development of inhibitors for DDAH1 (Dimethylarginine Dimethylaminohydrolase-1),

researchers utilized the 2-methoxyethyl group to replace hydrophobic alkyl tails.

Original Hit: Contained a simple n-butyl chain.

Result: High affinity, but poor solubility (<1 µM) and rapid clearance.

Modification: Introduction of 2-methoxyethyl via Suzuki coupling.

Result: Affinity maintained (oxygen atom did not clash with pocket walls).

Outcome: Solubility increased >50-fold; metabolic half-life improved due to blocking of

omega-oxidation.

This demonstrates the utility of (2-methoxyethyl)boronic acid not just as a carbon-builder, but

as a physicochemical tuning knob.

Safety & Handling
Stability: (2-Methoxyethyl)boronic acid is relatively stable but can dehydrate to the

boroxine (trimer) upon storage. This does not affect reactivity but complicates stoichiometry

calculations. The pinacol ester is recommended for long-term storage.

Toxicity: Boronic acids are generally low toxicity, but the metabolic byproduct (2-

methoxyethanol) is a known reproductive toxin. Handle with appropriate PPE in a fume

hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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